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Introduction
Tafluprost is a fluorinated analog of prostaglandin F2α and a potent ocular hypotensive agent

used in the management of open-angle glaucoma and ocular hypertension.[1][2][3][4] It is an

isopropyl ester prodrug that, upon topical administration to the eye, is rapidly hydrolyzed by

corneal esterases to its biologically active metabolite, Tafluprost acid.[1][3][5][6] This guide

provides a comprehensive overview of the chemical properties, mechanism of action,

pharmacokinetics, and analytical methodologies related to Tafluprost and Tafluprost acid,

intended for a technical audience.

Chemical and Physical Properties
Tafluprost is a colorless to light yellow viscous liquid that is practically insoluble in water.[7] Its

lipophilic nature, due to the isopropyl ester, facilitates its absorption through the cornea.[1][8]

The key chemical and physical properties of Tafluprost and its active metabolite, Tafluprost

acid, are summarized in the table below.
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Property Tafluprost Tafluprost Acid

IUPAC Name

Isopropyl (5Z)-7-

{(1R,2R,3R,5S)-2-[(1E)-3,3-

difluoro-4-phenoxybut- 1-en-1-

yl]-3,5-

dihydroxycyclopently1}hept-5-

enoate

(5Z)-7-{(1R,2R,3R,5S)-2-

[(1E)-3,3-difluoro-4-

phenoxybut-1-en-1-yl]-3,5-

dihydroxycyclopentyl}hept-5-

enoic acid

Molecular Formula C25H34F2O5 C22H28F2O5

Molecular Weight 452.53 g/mol [6][7][8] 410.45 g/mol

CAS Number 209860-87-7[9] 209860-88-8

Appearance
Colorless to light yellow

viscous liquid[7]
Data not readily available

Solubility Practically insoluble in water[7] Data not readily available

LogP ~4.5[8] Data not readily available

Mechanism of Action
Tafluprost acid is a selective agonist of the prostanoid FP receptor, a G-protein-coupled

receptor.[1][6][10][11] The binding affinity of Tafluprost acid for the FP receptor is significantly

high, with a Ki of 0.4 nM.[6][12] This affinity is reported to be approximately 12 times higher

than that of latanoprost acid.[1][2][12] Tafluprost acid exhibits minimal to no affinity for other

prostanoid receptors.[1][2]

The primary mechanism by which Tafluprost acid reduces intraocular pressure (IOP) is by

increasing the uveoscleral outflow of aqueous humor.[1][5][6][10] The binding of Tafluprost acid

to the FP receptor in the ciliary muscle initiates a signaling cascade. This cascade involves the

activation of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3)

and diacylglycerol (DAG).[11] This ultimately results in the relaxation of the ciliary muscle and

an increase in the outflow of aqueous humor through the uveoscleral pathway, thereby lowering

IOP.[13]

Signaling Pathway of Tafluprost Acid at the FP Receptor
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Caption: Signaling pathway of Tafluprost acid via the FP receptor.

Pharmacokinetics
Tafluprost is administered as an ophthalmic solution.[5] Following topical instillation, it is

absorbed through the cornea and rapidly hydrolyzed to Tafluprost acid.[1][5][8]
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Parameter Value Reference

Time to Peak Plasma

Concentration (Tmax) of

Tafluprost Acid

10 minutes [1][8][14]

Peak Plasma Concentration

(Cmax) of Tafluprost Acid
26-27 pg/mL [1][14]

Area Under the Curve (AUC)

of Tafluprost Acid
394-432 pg*min/mL [1][14]

Protein Binding of Tafluprost

Acid

>99% (to human serum

albumin)
[14]

Metabolism

Hydrolysis to Tafluprost acid,

followed by fatty acid β-

oxidation and phase II

conjugation.

[1][14][15]

Elimination Half-Life

Plasma concentrations of

Tafluprost acid are typically

below the limit of quantification

(10 pg/mL) by 30 minutes post-

administration.

[1][14]

Excretion

Primarily excreted as

metabolites. In rats, excretion

was observed in the feces.

[1][10]
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Caption: Metabolic conversion of Tafluprost to Tafluprost acid and subsequent inactivation.
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Experimental Protocols
Quantification of Tafluprost Acid in Plasma
A common method for the quantification of Tafluprost acid in plasma is Liquid Chromatography

with tandem Mass Spectrometry (LC-MS/MS).[14][16]

Sample Preparation (Liquid-Liquid Extraction):

To a plasma sample, add an internal standard (e.g., a deuterated analog of Tafluprost acid).

Perform liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate).

Vortex and centrifuge the sample to separate the organic and aqueous layers.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

Chromatographic Column: A reverse-phase column (e.g., C18) is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., water with a

small percentage of formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometry: A tandem mass spectrometer operating in negative ion mode with

multiple reaction monitoring (MRM) is used for detection and quantification.

The lower limit of quantification (LLOQ) for Tafluprost acid in plasma using this method can be

as low as 10 pg/mL.[14][16]

Experimental Workflow for Quantification
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Caption: Workflow for the quantification of Tafluprost acid in plasma.
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Conclusion
Tafluprost is an effective IOP-lowering agent due to the potent and selective FP receptor

agonist activity of its active metabolite, Tafluprost acid. Its favorable pharmacokinetic profile,

characterized by rapid conversion to the active form and low systemic exposure, contributes to

its clinical efficacy and safety. The analytical methods described provide a robust framework for

the quantitative analysis of Tafluprost acid in biological matrices, which is essential for further

research and development in this area.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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